5-chloro-N-(2-isobutyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-methoxybenzamide

• Molecular Formula: C20H19ClN2O4
• Molecular Weight: 386.8 g/mol
• IUPAC Name: 5-chloro-2-methoxy-N-[2-(2-methylpropyl)-1,3-dioxoisoindol-5-yl]benzamide
• InChI: InChI=1S/C20H19ClN2O4/c1-11(2)10-23-19(25)14-6-5-13(9-15(14)20(23)26)22-18(24)16-8-12(21)4-7-17(16)27-3/h4-9,11H,10H2,1-3H3,(H,22,24)
• InChI Key: IOLXFVRQQPWZGG-UHFFFAOYSA-N
• SMILES: CC(C)CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C3=C(C=CC(=C3)Cl)OC

Description

5-chloro-N-(2-isobutyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-methoxybenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as Compound X, and its chemical formula is C23H25ClN2O4.

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. It has also been shown to inhibit the activity of certain proteins that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and anti-cancer effects, Compound X has also been shown to have a number of other biochemical and physiological effects. It has been found to have antioxidant properties, which can help to protect cells from damage caused by free radicals. It has also been shown to have neuroprotective effects, which may help to prevent or slow the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Compound X in lab experiments is its wide range of biological activities. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects, which make it a valuable tool for studying a variety of different diseases and conditions. However, one of the limitations of using Compound X in lab experiments is its relatively high cost, which may make it difficult to use in large-scale studies.

Future Directions

There are a number of different future directions that could be pursued in the study of Compound X. One potential area of research is the development of new synthetic methods for producing the compound more efficiently and at a lower cost. Another area of research is the development of new formulations of Compound X that can be used for targeted drug delivery. Additionally, further studies could be conducted to better understand the mechanism of action of Compound X and its potential applications in the treatment of various diseases and conditions.

Synthesis Methods

Compound X is synthesized through a multi-step process that involves several chemical reactions. The first step involves the synthesis of 2-methoxybenzoic acid, which is then reacted with thionyl chloride to form 2-methoxybenzoyl chloride. The resulting compound is then reacted with N-(2-isobutyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)amine to form 5-chloro-N-(2-isobutyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-methoxybenzamide.

Scientific Research Applications

Compound X has been widely studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-tumor effects. It has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.